Cas no 1115-93-1 (L-Cysteine, S-propyl-)

L-Cysteine, S-propyl- structure

Product Name:L-Cysteine, S-propyl-

CAS No:1115-93-1

Molecular Formula:C₆H₁₃NO₂S

Molecular Weight:163.23792

MDL:MFCD08690479

CID:215940

PubChem ID:101975

L-Cysteine, S-propyl- Properties

Names and Identifiers

- L-Cysteine, S-propyl-
- S-n-Propyl-L-cysteine
- S-Propylcysteine
- Alanine, 3-(propylthio)-, L-
- DL-Cysteine, S-propyl-
- S-(n-Propyl)-L-cysteine
- (R)-2-Amino-3-(propylthio)propanoic acid
- Propylcysteine #
- SCHEMBL1157633
- S-Propyl-L-cysteine
- DTXSID30912187
- CHEBI:192026
- WAAGBMYUYFBZIW-YFKPBYRVSA-N
- (2R)-2-amino-3-propylsulanylpropanoic acid
- (2R)-2-amino-3-propylsulfanylpropanoic acid
- 1115-93-1
- s-propyl cysteine
- +Expand
- MDL： MFCD08690479
- InChIKey： WAAGBMYUYFBZIW-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H13NO2S/c1-2-3-10-4-5(7)6(8)9/h5H,2-4,7H2,1H3,(H,8,9)
- SMILES： C(SCC(C(O)=O)N)CC

Computed Properties

Exact Mass: 163.06679
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 5
Monoisotopic Mass: 163.06669983g/mol
Heavy Atom Count: 10
Complexity: 108
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1.8
Topological Polar Surface Area: 88.6Å²

Experimental Properties

PSA: 63.32

L-Cysteine, S-propyl- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
eNovation Chemicals LLC	D540346-10mg	S-propyl-L-cysteine	1115-93-1	97%	10mg	$225	2022-06-08

L-Cysteine, S-propyl- Related Literature

1. Preparation of γ-glutamyl dipeptides of sulphur-containing amino-acids

John F. Carson,Francis F. Wong J. Chem. Soc. Perkin Trans. 1 1974 685
2. 277. Syntheses of poly-S-alkyl-L-cysteines

Max Frankel,David Gertner,H. Jacobson,A. Zilkha J. Chem. Soc. 1960 1390
3. Optical rotatory dispersion and circular dichroism. Part LXX. The circular dichroism of some less common amino-acids

L. Fowden,P. M. Scopes,R. N. Thomas J. Chem. Soc. C 1971 833
4. A rapid dispersive liquid–liquid microextraction of antimicrobial onion organosulfur compounds in animal feed coupled to gas chromatography-mass spectrometry

Marta Pastor-Belda,Natalia Arroyo-Manzanares,Kateryna Yavir,Paloma Abad,Natalia Campillo,Manuel Hernández-Córdoba,Pilar Vi?as Anal. Methods 2020 12 2668
5. Bioactive S-alk(en)yl cysteine sulfoxide metabolites in the genus Allium: the chemistry of potential therapeutic agents

Peter Rose,Matt Whiteman,Philip K. Moore,Yi Zhun Zhu Nat. Prod. Rep. 2005 22 351
6. Molecular mechanisms of the anti-obesity effect of bioactive ingredients in common spices: a review

Muwen Lu,Yong Cao,Jie Xiao,Mingyue Song,Chi-Tang Ho Food Funct. 2018 9 4569
7. S-Methyl-l-cysteine sulphoxide: the Cinderella phytochemical?

William M. B. Edmands,Nigel J. Gooderham,Elaine Holmes,Stephen C. Mitchell Toxicol. Res. 2013 2 11
8. Effects of colonic fermentation on the stability of fresh and black onion bioactives

Alicia Moreno-Ortega,Giuseppe Di Pede,Pedro Mena,Luca Calani,Daniele Del Rio,José Manuel Moreno-Rojas,Gema Pereira-Caro Food Funct. 2022 13 4432
9. Economical and environmentally-friendly approaches for usage of onion (Allium cepa L.) waste

Kavita Sharma,Neelima Mahato,Shivraj Hariram Nile,Eul Tal Lee,Yong Rok Lee Food Funct. 2016 7 3354
10. Economical and environmentally-friendly approaches for usage of onion (Allium cepa L.) waste

Kavita Sharma,Neelima Mahato,Shivraj Hariram Nile,Eul Tal Lee,Yong Rok Lee Food Funct. 2016 7 3354
11. Urinary excretion of organosulfur compounds after acute ingestion of black onion

Alicia Moreno-Ortega,Iziar A. Ludwig,María-José Motilva,José Manuel Moreno-Rojas,Gema Pereira-Caro Food Funct. 2023 14 5023

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